ethyl 3-oxo-4-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)butanoate

• IUPAC Name: ethyl 3-oxo-4-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)butanoate
• InChI: InChI=1S/C14H13N3O3S2/c1-2-20-12(19)7-9(18)8-21-13-15-16-14-17(13)10-5-3-4-6-11(10)22-14/h3-6H,2,7-8H2,1H3
• InChI Key: LIIYREHBFUIGGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CSC1=NN=C2N1C3=CC=CC=C3S2
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

Ethyl 3-oxo-4-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)butanoate, also known as EBTT, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and molecular biology.

Mechanism of Action

While the specific mechanism of action for your compound is not available, [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives have been found to exhibit several biological actions, including antibacterial, anticancer, antiviral, antiproliferative, analgesic, anti-inflammatory, and antioxidant properties.

Future Directions

The [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine scaffold and its derivatives have profound importance in drug design, discovery, and development. Researchers are engaged in the development of new biologically active entities for the rational design and development of new target-oriented [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.